Cas no 1188890-30-3 (Lck Inhibitor III)

• Product Name: Lck Inhibitor III
• CAS No: 1188890-30-3
• MF: C₂₅H₃₀N₆O₄
• MW: 478.543505191803
• CID: 5518989
• PubChem ID: 46942352
• Update Time: 2025-08-02

Lck Inhibitor III Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 2-(1H-benzimidazol-1-yl)-N-(5-methoxy-2-methylphenyl)-6-[2-(4-morpholinyl)ethoxy]-, hydrate (1:1)
• Lck Inhibitor III
• 1188890-30-3
• DA-54824
• J-003900
• HY-112335
• CS-0045246

• Inchi： 1S/C25H28N6O3.H2O/c1-18-7-8-19(32-2)15-21(18)27-23-16-24(34-14-11-30-9-12-33-13-10-30)29-25(28-23)31-17-26-20-5-3-4-6-22(20)31;/h3-8,15-17H,9-14H2,1-2H3,(H,27,28,29);1H2
• InChI Key： ZCZUQIMFQZQEHJ-UHFFFAOYSA-N
• SMILES： N(C1C(=CC=C(OC)C=1)C)C1C=C(OCCN2CCOCC2)N=C(N2C=NC3=CC=CC=C23)N=1.O

Computed Properties

• Exact Mass: 478.23285346g/mol
• Monoisotopic Mass: 478.23285346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 624
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.6Ų

Additional information on Lck Inhibitor III

Comprehensive Overview of Lck Inhibitor III (CAS 1188890-30-3): Mechanism, Applications, and Research Insights

The Lck Inhibitor III (CAS 1188890-30-3) is a highly selective small-molecule inhibitor targeting the lymphocyte-specific protein tyrosine kinase (Lck), a critical regulator of T-cell receptor (TCR) signaling. As a key player in immunology and oncology research, this compound has garnered significant attention for its potential in modulating immune responses and treating autoimmune diseases. Researchers and pharmaceutical developers frequently search for terms like "Lck inhibitor mechanism of action", "CAS 1188890-30-3 applications", and "Lck Inhibitor III clinical potential", reflecting the growing interest in its therapeutic applications.

Structurally, Lck Inhibitor III belongs to the class of ATP-competitive kinase inhibitors, designed to disrupt the phosphorylation cascade initiated by TCR activation. Its high specificity for Lck kinase over other Src-family kinases makes it a valuable tool for studying T-cell biology. Recent studies highlight its role in investigating T-cell exhaustion, a hot topic in cancer immunotherapy, where modulating Lck activity could enhance CAR-T cell efficacy. Keywords such as "Lck inhibitor in immunotherapy" and "CAS 1188890-30-3 solubility" are commonly queried, underscoring its relevance in cutting-edge research.

From a biochemical perspective, Lck Inhibitor III exhibits nanomolar potency (IC₅₀ ~10 nM) and favorable pharmacokinetic properties, enabling its use in both in vitro and in vivo models. Its ability to suppress interleukin-2 (IL-2) production in activated T-cells aligns with current explorations into autoimmune disorder treatments, addressing search trends like "Lck inhibitors for rheumatoid arthritis". The compound's stability in DMSO (up to 10 mM) also makes it practical for high-throughput screening assays.

Emerging applications of CAS 1188890-30-3 extend to virology research, particularly in studies examining HIV-1 replication, where Lck-mediated signaling facilitates viral entry. This connection has spurred searches for "Lck Inhibitor III HIV studies", demonstrating its multidisciplinary utility. Furthermore, its role in checkpoint inhibitor resistance mechanisms positions it as a candidate for combination therapies in oncology—a trending focus area in precision medicine.

Quality and sourcing are paramount for researchers utilizing Lck Inhibitor III. Frequently asked questions include "CAS 1188890-30-3 supplier purity" and "Lck Inhibitor III storage conditions", emphasizing the need for reliable documentation (typically ≥98% purity by HPLC). Proper handling at -20°C under desiccated conditions ensures compound integrity, a detail often highlighted in protocol-driven queries.

In summary, Lck Inhibitor III (CAS 1188890-30-3) represents a versatile research tool bridging immunology, oncology, and virology. Its alignment with trending topics like immune checkpoint modulation and cell signaling pathways ensures continued relevance in both academic and pharmaceutical spheres. As investigations progress, this compound may unlock novel therapeutic strategies for immune-related pathologies.